Cas no 590349-79-4 (1H-Indole-3-carboxaldehyde,2-(1,1-dimethylethyl)-5-nitro-(9CI))

• Product Name: 1H-Indole-3-carboxaldehyde,2-(1,1-dimethylethyl)-5-nitro-(9CI)
• CAS No: 590349-79-4
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 1017469
• Update Time: 2022-07-26

1H-Indole-3-carboxaldehyde,2-(1,1-dimethylethyl)-5-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-(1,1-dimethylethyl)-5-nitro-(9CI)
• 1H-Indole-3-carboxaldehyde, 2-(1,1-dimethylethyl)-5-nitro-

• Inchi： 1S/C13H14N2O3/c1-13(2,3)12-10(7-16)9-6-8(15(17)18)4-5-11(9)14-12/h4-7,14H,1-3H3
• InChI Key： ANLJCLVRKXXDSM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(C=O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 246.1
• Monoisotopic Mass: 246.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0